N-(sec-butyl)-2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-butan-2-yl-2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C17H21N3O2/c1-4-13(3)19-16(21)10-20-11-18-15(9-17(20)22)14-7-5-12(2)6-8-14/h5-9,11,13H,4,10H2,1-3H3,(H,19,21)
• InChI Key: ZUFKGCPPMDFKQF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN1C=NC(=CC1=O)C2=CC=C(C=C2)C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-(sec-butyl)-2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamide, commonly known as SBA-15, is a mesoporous silica material that has attracted significant attention in scientific research due to its unique properties. The material has a large surface area, high pore volume, and tunable pore size, making it suitable for various applications in chemistry, biology, and medicine.

Scientific Research Applications

Chemical Synthesis and Biological Evaluation

N-(sec-butyl)-2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamide is part of a broader class of compounds with diverse biological activities and chemical synthesis applications. Research on similar compounds provides insights into their potential applications in scientific research, particularly focusing on their biological activities and roles as ligands or inhibitors in various biochemical pathways.

Structure-Activity Relationship Studies

Studies on a series of 2-aminopyrimidines as ligands for the histamine H4 receptor (H4R) have shown the importance of the pyrimidine moiety in biological activity. Optimization of these compounds led to the identification of potent anti-inflammatory and antinociceptive agents, highlighting the role of pyrimidine derivatives in medicinal chemistry (Altenbach et al., 2008).

Antimicrobial Activities

Pyrimidinone and oxazinone derivatives fused with thiophene rings have demonstrated significant antibacterial and antifungal activities. These compounds were synthesized using citrazinic acid as a starting material, underscoring the versatility of pyrimidine derivatives in the development of new antimicrobial agents (Hossan et al., 2012).

Enantiomeric Resolution and Biological Potential

Chiral separation and absolute configuration assignment of enantiomeric pyrimidines have been achieved, providing a foundation for further exploration of their biological potential, including their roles as A3 adenosine receptor antagonists (Rossi et al., 2016).

Insecticidal and Antibacterial Evaluation

Pyrimidine linked pyrazole heterocyclic compounds have been synthesized and evaluated for their insecticidal and antibacterial potential, showcasing the broad spectrum of biological activities associated with pyrimidine derivatives (Deohate & Palaspagar, 2020).